Cas no 473390-53-3 (5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 473390-53-3
• MF: C₂₃H₁₆ClN₃O₅
• MW: 449.843244552612
• CID: 6494535
• Update Time: 2025-05-20

5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyltetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, 5-(4-chlorophenyl)dihydro-3-(3-nitrophenyl)-2-phenyl- (9CI)

• Inchi： 1S/C23H16ClN3O5/c24-15-9-11-16(12-10-15)25-22(28)19-20(14-5-4-8-18(13-14)27(30)31)26(32-21(19)23(25)29)17-6-2-1-3-7-17/h1-13,19-21H
• InChI Key： OCOMGUVWMJYQJY-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(Cl)=CC=2)C(=O)C2ON(C3C=CC=CC=3)C(C3C=CC=C(N(=O)=O)C=3)C12

Experimental Properties

• Density: 1.472±0.06 g/cm3(Predicted)
• Boiling Point: 685.9±65.0 °C(Predicted)
• pka: -0.08±0.40(Predicted)

Additional information on 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

Introduction to 5-(4-Chlorophenyl)-3-(3-Nitrophenyl)-2-Phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 473390-53-3)

5-(4-Chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 473390-53-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrrolo[3,4-d][1,2]oxazoles and is characterized by its unique structural features, including a hexahydro ring system and functional groups such as chloro, nitro, and phenyl moieties.

The synthesis of 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione involves a multi-step process that typically starts with the condensation of appropriate precursors followed by cyclization and functional group modifications. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its biological activity, 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has been studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings have opened up new avenues for its use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione has also shown promise in the field of cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the Akt/mTOR pathway, which is often dysregulated in cancer cells. This makes it a potential candidate for the development of novel anticancer drugs.

The pharmacokinetic properties of 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione have also been investigated to assess its suitability for therapeutic use. Preclinical studies have indicated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial factors for its potential use as an oral medication.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione. Early results from phase I trials have shown promising outcomes with minimal adverse effects observed at therapeutic doses. These findings are encouraging and suggest that this compound may have a favorable safety profile for clinical use.

In addition to its direct therapeutic applications, 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione serves as a valuable tool for understanding the biological mechanisms underlying inflammatory and cancerous conditions. Its ability to modulate specific signaling pathways makes it an important molecule for both basic research and drug discovery efforts.

The future prospects for 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione are promising. Ongoing research aims to optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs or formulations that can improve its delivery and bioavailability.

In conclusion, 5-(4-chlorophenyl)-3-(3-nitrophenyl)-2-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione (CAS No. 473390-53-3) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure and biological activities make it a valuable asset in the ongoing quest to develop new treatments for inflammatory diseases and cancer. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the field of medicinal chemistry.